2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-amine
Overview
Description
Chemical Reactions Analysis
As mentioned earlier, furan-derived amines can be synthesized from furfural using a one-reactor two-step process in the presence of Amberlyst and Ru/C based catalysts . The process involves the hydrogenation of C=C bonds and the reductive amination of carbonyl groups at mild reaction conditions using ammonia and hydrogen .
Scientific Research Applications
Pharmacology: Potential Therapeutic Agent Development
The compound’s unique structure, which includes a furan ring and a pyrazole moiety, may interact with various biological targets. This interaction potential makes it a candidate for the development of new therapeutic agents. It could be particularly useful in modulating receptors or enzymes that are involved in disease pathways .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound could serve as an inhibitor for specific enzymes. By binding to the active sites of enzymes, it can help in understanding the mechanism of enzyme action and its role in metabolic pathways. This is crucial for designing drugs that target these enzymes .
Medicinal Chemistry: Drug Design and Synthesis
Medicinal chemists could use this compound as a building block for synthesizing new drugs. Its structure could be modified to enhance its pharmacokinetic and pharmacodynamic properties, making it more effective and safer for clinical use.
Organic Synthesis: Intermediate for Complex Molecules
This compound could act as an intermediate in the synthesis of more complex molecules. Its reactive sites allow for various chemical transformations, enabling the creation of a diverse range of compounds for further research and application .
Materials Science: Functional Material Development
The compound’s structural features may be explored for the development of functional materials. For instance, its incorporation into polymers could result in materials with novel properties, such as enhanced thermal stability or electrical conductivity .
properties
IUPAC Name |
2-[5-(furan-3-yl)-1H-pyrazol-4-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c10-3-1-7-5-11-12-9(7)8-2-4-13-6-8/h2,4-6H,1,3,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYMNZXXJDBRQNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC=C1C2=C(C=NN2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(furan-3-yl)-1H-pyrazol-4-yl)ethan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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